Cas no 533868-42-7 (4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533868-42-7
• MF: C₂₂H₂₇N₃O₄S₂
• MW: 461.597482919693
• CID: 6441661
• Update Time: 2025-05-20

4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[(butylmethylamino)sulfonyl]-N-(3-ethyl-4-methoxy-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C22H27N3O4S2/c1-5-7-15-24(3)31(27,28)17-13-11-16(12-14-17)21(26)23-22-25(6-2)20-18(29-4)9-8-10-19(20)30-22/h8-14H,5-7,15H2,1-4H3
• InChI Key： GWTNIEQWGIMAPB-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 621.8±65.0 °C(Predicted)
• pka: -1.84±0.20(Predicted)

Additional information on 4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No: 533868-42-7)

The compound 4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No: 533868-42-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzamides, which are widely studied for their potential applications in drug development and advanced materials. The benzamide core of this molecule serves as a versatile scaffold for various functional groups, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of sulfamoyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of a butyl(methyl)sulfamoyl group in this compound suggests that it may exhibit enhanced solubility and stability compared to its analogs. Additionally, the benzothiazole moiety is known for its ability to act as a π-conjugated system, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in optoelectronics and sensor technologies.

The (2Z)-configuration of the benzothiazole ring indicates that this compound exists predominantly in a specific geometric isomer, which is crucial for its biological activity and interactions with target molecules. The ethyloxy and methoxy substituents further enhance the molecule's versatility by introducing additional electronic and steric effects. These features collectively contribute to the compound's potential as a lead molecule in drug discovery programs targeting various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and metabolism of complex molecules like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can now identify potential drug targets and optimize the compound's structure for improved efficacy and reduced toxicity. The integration of these computational tools with experimental techniques has significantly accelerated the drug discovery process, making compounds like this one more viable candidates for clinical trials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and stereochemical control. The use of microwave-assisted synthesis has been shown to enhance reaction efficiency and yield higher purity products compared to traditional methods. This approach not only reduces production time but also minimizes environmental impact, aligning with current green chemistry principles.

From an application standpoint, this compound has shown promise in several areas. In medicinal chemistry, it has demonstrated potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related therapies. Additionally, its photoresponsive properties make it a strong candidate for use in light-sensitive materials and photovoltaic devices.

The structural uniqueness of this compound also lends itself well to combinatorial chemistry approaches, where libraries of similar molecules can be generated to explore a wide range of biological activities. This strategy has been instrumental in identifying novel leads for cancer treatment, where selective inhibition of oncogenic pathways is critical.

Furthermore, recent research has focused on the environmental impact of synthetic compounds like this one. Studies have shown that proper waste management and degradation pathways can significantly reduce their ecological footprint. By incorporating biodegradable components into their design, such compounds can be made more sustainable without compromising their functionality.

In conclusion, 4-butyl(methyl)sulfamoyl-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No: 533868-42-) represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure provides a platform for exploring novel applications in medicine, materials science, and beyond while adhering to modern sustainability practices.